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Compound of Interest

Compound Name: 1-Hexadecene

Cat. No.: B7770540 Get Quote

This guide provides comprehensive information for the safe handling and disposal of 1-
Hexadecene in a research laboratory setting. It is intended for researchers, scientists, and

drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1-Hexadecene?

A1: 1-Hexadecene is generally considered to have low acute toxicity. However, the primary

hazard is aspiration toxicity; it may be fatal if swallowed and enters the airways[1][2][3]. It can

also cause mild skin and eye irritation upon contact[4]. Repeated exposure may lead to skin

dryness or cracking[1].

Q2: What personal protective equipment (PPE) is required when handling 1-Hexadecene?

A2: To ensure safety, the following PPE is recommended when handling 1-Hexadecene:

Hand Protection: Neoprene or nitrile rubber gloves[4].

Eye Protection: Chemical safety goggles. Contact lenses should not be worn[4].

Skin and Body Protection: A laboratory coat and suitable protective clothing to prevent skin

contact[4][5].
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Respiratory Protection: Generally not required in a well-ventilated area. However, if there is a

risk of inhalation of vapors or mists, a NIOSH-approved respirator is recommended[4][6][7].

Q3: How should 1-Hexadecene be stored?

A3: 1-Hexadecene should be stored in a tightly closed container in a dry, cool, and well-

ventilated place[1][8]. It should be kept away from heat, sparks, open flames, and strong

oxidizing agents[1][4].

Q4: What materials are incompatible with 1-Hexadecene?

A4: 1-Hexadecene is incompatible with strong oxidizing agents[1][2][4]. Contact with these

materials can lead to vigorous reactions.

Q5: How should 1-Hexadecene waste be disposed of?

A5: 1-Hexadecene and its containers must be disposed of as hazardous waste. The

recommended method is incineration by a licensed waste disposal company[5]. Do not dispose

of it into sewers or release it into the environment[1][6].
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Issue Possible Cause(s) Recommended Action(s)

Unexpected color change in

reaction

Contamination with

incompatible materials (e.g.,

oxidizing agents). Side

reactions due to impurities in

starting materials.

Stop the reaction immediately.

Review the experimental

protocol for potential sources

of contamination. Purify

starting materials if necessary.

Solidification of 1-Hexadecene

in storage

Storage temperature is below

its melting point (approximately

4°C).

Gently warm the container in a

water bath to melt the

contents. Ensure the container

is properly sealed to prevent

moisture ingress.

Mild skin irritation after

handling

Direct skin contact with 1-

Hexadecene.

Wash the affected area with

plenty of soap and water. If

irritation persists, seek medical

attention[1][4]. Always wear

appropriate gloves during

handling.

Faint organic odor in the lab
Improperly sealed container or

minor spill.

Check that all containers of 1-

Hexadecene are tightly closed.

Inspect the work area for any

small spills and clean them up

according to the spill cleanup

protocol. Ensure adequate

ventilation.

Experimental Protocols
Protocol 1: General Handling and Dispensing of 1-
Hexadecene

Preparation:

Ensure a clean and organized workspace, preferably within a fume hood[5].

Verify that an emergency eyewash station and safety shower are accessible[1][5].
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Don the required PPE: chemical safety goggles, nitrile or neoprene gloves, and a lab

coat[4].

Dispensing:

Ground the container when transferring large volumes to prevent static discharge.

Use clean, compatible glassware or equipment for dispensing.

Measure the required amount of 1-Hexadecene carefully, avoiding splashes.

Immediately and securely recap the stock container after dispensing.

Post-Handling:

Clean any contaminated surfaces.

Remove and properly dispose of contaminated gloves.

Wash hands thoroughly with soap and water[4].

Protocol 2: Small-Scale Spill Cleanup (under 100 mL)
Immediate Actions:

Alert personnel in the immediate area.

Ensure the area is well-ventilated. Open windows or increase fume hood sash height if

safe to do so[9].

Eliminate all ignition sources[8][10].

Containment and Absorption:

Wear appropriate PPE, including gloves and eye protection.

Contain the spill using an inert absorbent material such as vermiculite, sand, or

commercial spill absorbents[1][6][9]. Work from the outside of the spill inwards to prevent

spreading[9].
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Cleanup and Disposal:

Carefully scoop the absorbed material into a designated, labeled hazardous waste

container[1][11].

Wipe the spill area with a cloth or paper towel dampened with a suitable solvent (e.g.,

ethanol), and place the cleaning materials in the waste container.

Decontaminate the area with soap and water[12].

Seal the waste container and label it as "Hazardous Waste: 1-Hexadecene"[5].

Arrange for pickup by your institution's environmental health and safety (EHS) office[5].

Data Presentation
Property Value Reference

CAS Number 629-73-2 [1]

Molecular Formula C₁₆H₃₂ [4]

Molar Mass 224.44 g/mol [13]

Appearance Colorless liquid or solid [4]

Melting Point 4 °C [8]

Boiling Point 285 °C [8]

Flash Point 132 °C (269.6 °F) [1]

Lower Explosion Limit 0.5 % (v/v) [4]

Upper Explosion Limit 5.8 % (v/v) [4]

Solubility
Insoluble in water; Soluble in

alcohol and ether
[4][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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